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Compound Focus: Echinone

CAS No.: 80348-65-8

Cat. No.: S564563

The table below summarizes the key analytical parameters for Echinenone identified from the search results.

Parameter Details

Analytical HPLC-DAD-APCI-MS/MS (High-Performance Liquid Chromatography with
Technique Diode Array and Tandem Mass Spectrometry detection) [1]
Chromatographic C30 column [1]

Column

Retention Time (tg) 18.3 minutes (for all-trans-canthaxanthin, used as a reference for similar
compounds) [1]

Mass Spectrometry
Data

- Positive lon Mode m/z 565 [1]
[M+H]*

- Negative lon Mode  m/z 564 [1]
M-.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s564563?utm_src=pdf-body
https://www.smolecule.com/products/s564563?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3407926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3407926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3407926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3407926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3407926/
https://www.smolecule.com/products/s564563?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Parameter Details

Vibrational

Spectroscopy

- Technique Femtosecond Stimulated Raman Spectroscopy (FSRS) [2]

- Key Findings Study of S1 state and highly excited ground state; unique vibrational dynamics

and proposed intramolecular charge transfer (ICT) state when echinenone is
bound to the Orange Carotenoid Protein (OCP) [2].

Detailed Experimental Protocol

For researchers aiming to reproduce or understand the methodology, here is a detailed breakdown of the

experimental protocol based on the cited studies.

¢ Instrumentation: The analysis was performed using an HPLC system coupled to a Diode Array
Detector (DAD) and an Atmospheric Pressure Chemical lonization tandem Mass Spectrometer
(APCI-MS/MS) [1].

e Chromatography:

o Column: A C30 column was used, which is particularly effective for separating carotenoid
isomers that are difficult to resolve on standard C18 columns [1] [3].

o Mobile Phase: The specific gradient used for echinenone was not detailed, but methods for
complex carotenoid separation often employ gradients of methanol, methyl-tert-butyl ether
(MTBE), and water [3] [4].

e Mass Spectrometry:

o lonization: APCI in both positive and negative ion modes. APCI is well-suited for carotenoids
as it effectively ionizes these compounds [1].

o Detection: Mass detection and fragmentation analysis (MS/MS) were used for identification [1].

e Sample Preparation:

o While the exact protocol for echinenone extraction was not specified, a related study on
carotenoids in red blood cells highlighted critical steps including saponification (to hydrolyze
esters) and the addition of an antioxidant (e.g., pyrogallol) during extraction to prevent oxidative
degradation [5].

¢ Vibrational Studies:

o The time-resolved Raman spectroscopy (FSRS) study involved exciting echinenone in both
solvents and within the Orange Carotenoid Protein (OCP) to investigate its photoactivation
mechanism and the impact of the protein environment on its vibrational dynamics [2].
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The following diagram illustrates the core experimental workflow for analyzing echinenone using HPLC-

MS, from sample preparation to data acquisition.

Sample Preparation
(Saponification, Extraction)

Chromatographic Separation
(C30 Column, Gradient Elution)

UV-Vis Detection (DAD) Mass Spectrometry (APCI-MS/MS)
(Identification & Purity) (m/z & Structural Data)

.

Data Analysis
(Identification & Quantification)

Click to download full resolution via product page

The Role of the Protein Environment

The data from the Orange Carotenoid Protein (OCP) study highlights a critical concept: the spectroscopic

properties and function of echinenone are significantly altered by its specific protein environment [2].

e Conformational Control: The protein cavity holds echinenone in a specific conformation that does
not occur in a simple solvent. This restrained geometry is crucial for its light-harvesting and photo-
protective functions [2].

¢ Hydrogen Bonding: The keto group of echinenone in OCP forms hydrogen bonds with the protein.
This interaction is proposed to lead to the formation of a short-lived intramolecular charge transfer
(ICT) state, which influences the energy dissipation pathway and drives the protein's photoactivation
mechanism [2].

e Altered Dynamics: The vibrational energy dissipation and ground-state recovery dynamics of
echinenone are markedly different when bound to OCP compared to in solution, underscoring that the
protein environment actively manipulates the carotenoid's photophysics [2].
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Guidance for Further Research
The search results did not contain information on echinenone's role in mammalian signaling pathways or
NMR data. To fill these gaps, you could:

¢ Probe Deeper into Specialized Databases: Search specifically in protein data banks (e.g., RCSB
PDB) for crystal structures of the Orange Carotenoid Protein (OCP) bound to echinenone. Structural
data often includes detailed atomic coordinates and can be a source for further spectroscopic
inference.

e Explore Broader Literature: Use the terms "ketocarotenoid" and "canthaxanthin” (a closely related
compound) in your searches. These may yield more results in pharmacological and signaling
contexts, which can then be extrapolated to echinenone.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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